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Introduction
SJF-8240 is a potent and specific proteolysis-targeting chimera (PROTAC) designed for the

targeted degradation of the c-MET receptor tyrosine kinase.[1][2] As a heterobifunctional

molecule, SJF-8240 links the c-MET inhibitor foretinib to a ligand for the von Hippel-Lindau

(VHL) E3 ubiquitin ligase.[1][2] This dual-binding capacity facilitates the recruitment of c-MET to

the E3 ligase complex, leading to its ubiquitination and subsequent degradation by the

proteasome. These application notes provide detailed protocols for determining the optimal

concentration of SJF-8240 for in vitro experiments, including assessing its impact on cell

viability and its efficacy in promoting c-MET degradation.

Data Presentation
The optimal concentration of SJF-8240 for in vitro experiments is cell line-dependent and

assay-specific. The following table summarizes key quantitative data from published studies to

guide initial experimental design.
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Parameter Cell Line
Concentration/Effe
ct

Reference

IC50 (Proliferation) GTL16 66.7 nM [3]

IC50 (p38α

degradation)
MDA-MB-231 50 nM (after 4 hours)

c-MET Degradation Hs746T

Maximal degradation

at 100 nM

(Immunoblotting)

[4]

c-MET Degradation Hs746T

Maximal degradation

at 1 µM

(Immunofluorescence

and Flow Cytometry)

[4]

c-MET Degradation A549

Maximal degradation

at 100 nM

(Immunoblotting)

[4]

c-MET Degradation A549

Maximal degradation

at 1 µM

(Immunofluorescence

and Flow Cytometry)

[4]

Effective

Concentration Range

(Live-cell imaging)

METex14Δ-GFP

HEK293
0.1, 1, and 10 µM

Note: A "hook effect," characterized by reduced degradation at higher concentrations, has been

observed with SJF-8240.[4] Therefore, it is recommended to test a broad range of

concentrations to determine the optimal degradation window.
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Caption: Mechanism of SJF-8240-mediated c-MET degradation.

c-MET Signaling Pathway
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c-MET Signaling and Inhibition by SJF-8240
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Caption: Overview of the c-MET signaling pathway and the point of intervention by SJF-8240.
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Experimental Workflow

General Experimental Workflow for SJF-8240
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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